Cas no 2098017-94-6 (Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate)

• Product Name: Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate
• CAS No: 2098017-94-6
• MF: C₁₁H₂₁N₅O₂
• MW: 255.316741704941
• CID: 5041151
• Update Time: 2023-08-25

Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate
• tert-butyl N-[2-[4-(aminomethyl)triazol-1-yl]ethyl]-N-methylcarbamate
• Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate

• Inchi： 1S/C11H21N5O2/c1-11(2,3)18-10(17)15(4)5-6-16-8-9(7-12)13-14-16/h8H,5-7,12H2,1-4H3
• InChI Key： WXJTWPVCAHLLHO-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCN1C=C(CN)N=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: -0.6
• Topological Polar Surface Area: 86.3